Diisobutylamine
Diisobutylamine
Diisobutylamine forms crystalline adducts with zinc and copper(II)-dithiocarbamate complexes.
Diisobutylamine appears as a clear colorless liquid with an ammonia-like odor. Insoluble in water and less dense than water. Hence floats on water. Vapors heavier than air. Toxic oxides of nitrogen produced during combustion.
Diisobutylamine appears as a clear colorless liquid with an ammonia-like odor. Insoluble in water and less dense than water. Hence floats on water. Vapors heavier than air. Toxic oxides of nitrogen produced during combustion.
Brand Name:
Vulcanchem
CAS No.:
110-96-3
VCID:
VC20986930
InChI:
InChI=1S/C8H19N/c1-7(2)5-9-6-8(3)4/h7-9H,5-6H2,1-4H3
SMILES:
CC(C)CNCC(C)C
Molecular Formula:
C8H19N
CH3CH(CH3)CH2NHCH2CH(CH3)CH3
C8H19N
CH3CH(CH3)CH2NHCH2CH(CH3)CH3
C8H19N
Molecular Weight:
129.24 g/mol
Diisobutylamine
CAS No.: 110-96-3
Cat. No.: VC20986930
Molecular Formula: C8H19N
CH3CH(CH3)CH2NHCH2CH(CH3)CH3
C8H19N
Molecular Weight: 129.24 g/mol
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Specification
| Description | Diisobutylamine forms crystalline adducts with zinc and copper(II)-dithiocarbamate complexes. Diisobutylamine appears as a clear colorless liquid with an ammonia-like odor. Insoluble in water and less dense than water. Hence floats on water. Vapors heavier than air. Toxic oxides of nitrogen produced during combustion. |
|---|---|
| CAS No. | 110-96-3 |
| Molecular Formula | C8H19N CH3CH(CH3)CH2NHCH2CH(CH3)CH3 C8H19N |
| Molecular Weight | 129.24 g/mol |
| IUPAC Name | 2-methyl-N-(2-methylpropyl)propan-1-amine |
| Standard InChI | InChI=1S/C8H19N/c1-7(2)5-9-6-8(3)4/h7-9H,5-6H2,1-4H3 |
| Standard InChI Key | NJBCRXCAPCODGX-UHFFFAOYSA-N |
| SMILES | CC(C)CNCC(C)C |
| Canonical SMILES | CC(C)CNCC(C)C |
| Boiling Point | 282 to 284 °F at 760 mm Hg (NTP, 1992) 139.6 °C 139 °C |
| Colorform | Water-white liquid |
| Flash Point | 85 °F (NTP, 1992) 29 °C (85 °F) (CLOSED CUP) 29 °C c.c. |
| Melting Point | -100.3 °F (NTP, 1992) -73.5 °C -74 °C |
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